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Chemical Profile & Solvent Affinity

The table below outlines the fundamental chemical identity of Spirit Blue dye and the solvents it is

compatible with, based on the search results.

Property Description

Chemical Name Spirit Blue (also known as Opal Blue SS or Solvent Blue 23) [1].

IUPAC Name 4-[(4-anilinophenyl)-(4-phenyliminocyclohexa-2,5-dien-1-ylidene)methyl]-N-
phenylaniline hydrochloride [1].

Chemical Formula C₃₇H₃₀ClN₃ [1].

CAS Number 2152-64-9 [2].

EINECS Number 218-441-4 [1] [2].

Color Index (CI)
Number

42760 [2].

Compatible
Solvents

Spirit-soluble (indicating solubility in alcohols and other organic solvents); used in

formulations with methanol and glycerol [3].
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Primary Application & Experimental Protocol

The most clearly documented scientific application of Spirit Blue dye is its use as an indicator in Spirit Blue

Agar for the detection of microbial lipase activity [1]. The experimental workflow and protocol are as

follows:
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Spirit Blue Agar Lipase Detection Workflow

Start: Prepare Spirit Blue Agar

Prepare agar base with Spirit Blue dye

Sterilize by autoclaving

Cool to ~50°C

Aseptically add sterile lipids
(e.g., olive oil, tributyrin)

Pour into petri dishes

Inoculate with test organism

Incubate at appropriate temperature
for 24-48 hours

Observe for halo around colonies
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Result Interpretation

Click to download full resolution via product page

Detailed Methodology:

Medium Preparation: Spirit Blue Agar is prepared according to standard formulations. The key
components include peptones as nutrient sources, and the Spirit Blue dye is incorporated directly into

the agar base [1].
Lipid Addition: After the agar base is sterilized by autoclaving and cooled to approximately 50°C, a

sterile lipid source is added aseptically. Common substrates include olive oil, tributyrin, or other fats
[4].

Inoculation and Incubation: The medium is poured into Petri dishes and allowed to solidify. Test
organisms are streaked or spotted onto the agar surface. The plates are then incubated at a

temperature suitable for the microbes being tested, typically for 24 to 48 hours [1] [4].
Result Interpretation:

Positive Lipase Test: A visible zone of clearance (halo) around the bacterial colonies indicates
a positive result. Lipase-producing organisms break down the lipids into fatty acids and

glycerol. The release of fatty acids lowers the local pH, which causes the Spirit Blue dye to
change color, typically resulting in a clear or darkened halo [1] [4].

Negative Lipase Test: The absence of a halo indicates that the organism cannot produce
lipase, and the dye color remains unchanged [4].

Key Considerations for Researchers

Industrial Context: Beyond the laboratory, Spirit Blue dye is marketed for use in manufacturing
fabric dyes and industrial inks, highlighting its properties as a solvent-based colorant [2].

Distinction from Other Dyes: It is crucial not to confuse Spirit Blue (Solvent Blue 23) with other blue
dyes like FD&C Blue No. 1 (Brilliant Blue FCF) or Pacific Blue, which are chemically distinct and

have different applications, primarily in food, pharmaceuticals, and flow cytometry [5] [6].

Research Outlook

The search results indicate that the documented research applications for Spirit Blue dye are primarily

centered on Spirit Blue Agar for lipase detection. While its industrial use confirms its functionality as a

spirit-soluble dye, recent scientific literature on novel solvent applications appears limited.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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